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Compound of Interest

Compound Name: 3-Vinylmorpholine

Cat. No.: B1359316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and materials science, morpholine and its

derivatives are of paramount importance, frequently appearing as core scaffolds in a multitude

of bioactive compounds and functional polymers. Among these, 3-Vinylmorpholine stands out

as a versatile building block, offering a reactive vinyl group for further functionalization, such as

in polymerization or Michael additions, making it a valuable synthon in drug discovery and

development.

This guide provides a comprehensive comparative analysis of the spectroscopic techniques

used to characterize 3-Vinylmorpholine and its key precursors. As a Senior Application

Scientist, the following content is structured to not only present validated experimental data but

also to elucidate the rationale behind the analytical choices, ensuring a deep, practical

understanding for researchers in the field. We will explore the synthesis and detailed

spectroscopic workup of a primary precursor, 3-Morpholinone, and a well-characterized

structural analog, 4-Phenylmorpholine, to build a predictive framework for the analysis of 3-
Vinylmorpholine.

Synthesis Pathway and Precursor Analysis
A plausible and efficient synthetic route to 3-Vinylmorpholine involves the vinylation of a

suitable morpholine precursor. A common precursor for N-substituted morpholines is 3-

morpholinone. The synthesis of N-vinyl-3-morpholinone has been described via the reaction of
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3-morpholinone with acetylene[1]. A subsequent reduction of the ketone functionality would

yield the desired 3-vinylmorpholine.

3-Morpholinone N-Vinyl-3-morpholinoneAcetylene, Catalyst 3-VinylmorpholineReduction

Click to download full resolution via product page

Caption: Proposed synthesis of 3-Vinylmorpholine.

3-Morpholinone: The Lactam Precursor
3-Morpholinone serves as a key lactam intermediate. Its characterization is fundamental to

ensure the purity of the subsequent synthetic steps.

Experimental Protocol: Synthesis of 4-Phenylmorpholin-3-one (as an illustrative example for

amide formation)

To a solution of N-phenylethanolamine (6.0 mL, 47.8 mmol) in isopropanol (6 mL) heated to

40°C, chloroacetyl chloride (11.4 mL, 143.4 mmol) and 10 N sodium hydroxide solution (29.6

mL, 296 mmol) were added dropwise concurrently, maintaining the pH between 7 and 8. After

the addition, the reaction was stirred at 40°C for 10 minutes, then cooled to 0°C and stirred for

an additional hour. The resulting white solid was collected by filtration, washed with cold water,

and dried to yield 4-phenylmorpholin-3-one.
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Compound
¹H NMR (δ,
ppm)

¹³C NMR (δ,
ppm)

Key IR Bands
(cm⁻¹)

Mass Spec
(m/z)

Morpholine

~3.67 (t, 4H, -O-

CH₂-), ~2.86 (t,

4H, -N-CH₂-)

~67.8 (-O-CH₂-),

~46.2 (-N-CH₂-)

3330 (N-H),

2950-2850 (C-

H), 1115 (C-O-C)

87 (M⁺)[2]

3-Morpholinone - -

~3200 (N-H),

~1670 (C=O,

amide)

101.10 (M⁺)

4-

Phenylmorpholin

e

~7.3 (m, 5H, Ar-

H), ~3.8 (t, 4H, -

O-CH₂-), ~3.1 (t,

4H, -N-CH₂-)

~151 (Ar-C),

~129 (Ar-CH),

~120 (Ar-CH),

~116 (Ar-CH),

~67 (-O-CH₂-),

~49 (-N-CH₂-)

3060-3020 (Ar C-

H), 2950-2840

(C-H), 1600,

1500 (C=C),

1120 (C-O-C)

163 (M⁺)

N-

Acetylmorpholine

~3.6 (t, 4H, -O-

CH₂-), ~3.4 (t,

4H, -N-CH₂-),

~2.1 (s, 3H, -

COCH₃)

~66.8 (-O-CH₂-),

~45.8 (-N-CH₂-),

~21.4 (-COCH₃)

2970-2860 (C-

H), 1645 (C=O,

amide), 1115 (C-

O-C)

129 (M⁺)[3]

Predicted 3-

Vinylmorpholine

~6.5 (dd, 1H,

=CH-), ~5.2 (d,

1H, =CH₂), ~5.0

(d, 1H, =CH₂),

~3.8-3.5 (m, 5H,

morpholine),

~3.0-2.7 (m, 2H,

morpholine)

~135 (=CH-),

~117 (=CH₂),

~67 (-O-CH₂-),

~55 (-CH-N-),

~50 (-N-CH₂-)

~3080 (=C-H),

2960-2850 (C-

H), ~1640 (C=C),

1115 (C-O-C)

113 (M⁺)

Note: Predicted data for 3-Vinylmorpholine is an estimation based on the analysis of its

precursors, analogs, and general principles of spectroscopy.
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A multi-technique spectroscopic approach is essential for the unambiguous structural

elucidation of 3-Vinylmorpholine and its precursors.

¹H and ¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule.

1D NMR

2D NMR (for complex structures)

¹H NMR
(Proton Environment)

COSY
(¹H-¹H Correlations)

¹³C NMR & DEPT
(Carbon Types)

HSQC
(¹H-¹³C Correlations)

HMBC
(Long-range ¹H-¹³C Correlations)

Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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